Cas no 1360470-80-9 (ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride)

• Product Name: ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride
• CAS No: 1360470-80-9
• MF: C₁₆H₂₁ClN₂O₂
• MW: 308.803143262863
• MDL: MFCD30067106
• CID: 4590534
• PubChem ID: 112756715
• Update Time: 2025-05-26

ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(7R)-7-amino-6H,7H,8H,9H-pyrido[1,2-a]indol-10-yl]acetate hydrochloride
• ethyl(R)-2-(7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl)acetatehydrochloride
• (S)-Ethyl (7-amino-6,7,8,9-tetrahydro-pyrido-[1,2-a]indol-10-yl)acetate hydrochloride
• ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride
• 1360470-80-9
• CS-0057477

• MDL： MFCD30067106
• Inchi： 1S/C16H20N2O2.ClH/c1-2-20-16(19)9-13-12-5-3-4-6-14(12)18-10-11(17)7-8-15(13)18;/h3-6,11H,2,7-10,17H2,1H3;1H/t11-;/m1./s1
• InChI Key： OGIDYVIDKRDZDV-RFVHGSKJSA-N
• SMILES： C(C1C2=CC=CC=C2N2C[C@H](N)CCC=12)C(=O)OCC.Cl

Computed Properties

• Exact Mass: 308.129
• Monoisotopic Mass: 308.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2

Additional information on ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride

Introduction to Ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride (CAS No. 1360470-80-9)

Ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1360470-80-9, belongs to a class of molecules known for their potential biological activity and structural complexity. The unique structural features of this molecule make it a subject of intense study in the quest to develop novel therapeutic agents.

The chemical structure of Ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride incorporates a pyrido[1,2-a]indole core, which is a well-known scaffold in medicinal chemistry. Pyrido[1,2-a]indoles have been extensively studied for their role in various biological processes and their potential as pharmacological targets. The presence of the amino group at the 7-position and the acetic acid ester moiety at the 10-position further enhances its complexity and suggests multiple possible interactions with biological targets.

Recent research has highlighted the importance of understanding the stereochemistry of such compounds. The stereochemistry at the 7-position, specifically the (R) configuration as indicated by (7R)- in its name, plays a crucial role in determining its biological activity. This stereochemical specificity is a common theme in modern drug design, where precise control over molecular conformation can significantly impact efficacy and selectivity.

The hydrochloride salt form of this compound is particularly noteworthy as it enhances solubility and stability, making it more suitable for various biochemical assays and preclinical studies. Solubility is a critical factor in drug development, as it directly influences bioavailability and formulation feasibility. The hydrochloride salt form also ensures better handling and storage conditions compared to the free base form.

In the context of current pharmaceutical research, Ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride has been explored for its potential in several therapeutic areas. One of the most promising applications is in the field of oncology. Pyrido[1,2-a]indole derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of atoms in this compound suggests that it may interact with key targets involved in tumor growth and progression.

Moreover, studies have indicated that this compound may have applications in neurological disorders. The pyrido[1,2-a]indole scaffold is known to interact with various neurotransmitter systems, making it a potential candidate for treating conditions such as depression and neurodegenerative diseases. The amino group at the 7-position further enhances its potential as a modulator of neurotransmitter activity.

The acetic acid ester moiety at the 10-position adds another layer of complexity to this compound's pharmacological profile. Ester functionalities are often used in drug design due to their ability to modulate metabolic stability and bioavailability. This feature makes Ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride an intriguing candidate for further development into a lead compound for new drugs.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how this compound might interact with biological targets. Molecular modeling techniques have allowed researchers to predict binding modes and affinities with high accuracy. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

In conclusion, Ethyl 2-[(7R)-7-amino-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]acetate;hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features and stereochemical specificity make it a promising candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for this compound and similar derivatives, its potential as a future therapeutic agent remains highly promising.